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Compound of Interest

Compound Name: Magnesium Carbonate

Cat. No.: B10774761 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Magnesium carbonate (MgCO₃) and its hydrated forms, such as hydromagnesite

(4MgCO₃·Mg(OH)₂·4H₂O), are increasingly utilized as effective, environmentally friendly, and

non-toxic fire retardants.[1][2][3] Unlike halogenated flame retardants, they do not produce

toxic or corrosive byproducts during combustion, making them a sustainable alternative in

various applications, including polymers, building materials, and textiles.[1][2][4] Their fire

retardant action is primarily achieved through endothermic decomposition, the release of non-

combustible gases, and the formation of a protective char layer.[4][5]

Mechanism of Action Magnesium carbonate functions as a fire retardant through a multi-

faceted mechanism that engages in both the gas and condensed phases of a fire.

Endothermic Decomposition: When heated to its decomposition temperature (approximately

350°C for MgCO₃), magnesium carbonate undergoes an endothermic reaction, absorbing a

significant amount of heat from the substrate.[1] This process cools the material, slowing

down the rate of pyrolysis and delaying ignition.[4][6]

Release of Inert Gases: The decomposition of magnesium carbonate releases carbon

dioxide (CO₂).[1] Hydrated forms, like basic magnesium carbonate, also release water

vapor (H₂O).[5][7] These non-combustible gases dilute the concentration of oxygen and

flammable volatiles in the gas phase, effectively suffocating the flame.[2][4]
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Formation of a Protective Layer: The solid residue of the decomposition is magnesium oxide

(MgO).[5] This refractory material forms a stable, insulating char layer on the surface of the

polymer.[2][7] This layer acts as a physical barrier, preventing further heat transfer to the

underlying material and limiting the escape of combustible gases.[2][5]

Smoke Suppression: Magnesium carbonate has a large surface area that can adsorb

carbon black particles (soot) produced during combustion.[6] This action, combined with the

dilution effect, significantly reduces smoke density.[6]

Initiation: Heat Exposure
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Caption: Fire retardant mechanism of Magnesium Carbonate.

Quantitative Performance Data
The effectiveness of magnesium carbonate as a fire retardant is quantified using several

standard metrics, including the Limiting Oxygen Index (LOI), Cone Calorimetry data (Peak Heat

Release Rate - pHRR, Total Heat Released - THR), and UL 94 vertical burn ratings.

Table 1: Limiting Oxygen Index (LOI) Data for Polymer Composites
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Polymer
Matrix

Magnesium
Carbonate
Type &
Loading

Base LOI
(%)

Composite
LOI (%)

Improveme
nt

Source(s)

Polystyrene
(PS)

MgCO₃
(20%)

18.0 28.0 +10.0 [6]

Polypropylen

e (PP)

Basic MgCO₃

(10 wt%)
17.5 26.2 +8.7 [8]

Polypropylen

e (PP)

Basic MgCO₃

(MCHP)

(~60%)

~17.5 28.2 +10.7 [9]

Engineering

Plastics

MgCO₃ (20-

40%)
- - +3-5 units [1]

Ethylene-

vinyl acetate

(EVA)

MH (from

Hydromagne

site)

20.0 ~38.0 +18.0 [10]

| Ethylene-vinyl acetate (EVA) | Modified Anhydrous MgCO₃ (45%) + HPCTP (5%) | ~20.0 |

27.6 | +7.6 |[11] |

Table 2: Cone Calorimetry Data for Polymer Composites

Polymer Matrix
Fire Retardant
System

Peak Heat
Release Rate
(pHRR)
Reduction

Total Heat
Release (THR)
Reduction

Source(s)

General MgCO₃ >30% - [6]

Red Gum Wood
Basic MgCO₃

(BMC)
>40% 20% - 40% [12]

Ethylene-vinyl

acetate (EVA)

MH (from

Hydromagnesite)
37.6% 20.7% [10]
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| Soft PVC | Anhydrous MgCO₃ (60 phr) | 38.75% | - |[13] |

Experimental Protocols
The following protocols outline standard procedures for preparing and evaluating polymer

composites containing magnesium carbonate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/publication/363564486_Synthesis_and_mechanism_of_a_new_environment-friendly_flame_retardant_anhydrous_magnesium_carbonate_by_hydrothermal_method
https://www.benchchem.com/product/b10774761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Fire Retardancy Evaluation

Data Analysis

Start: Define Polymer
& MgCO₃ Loading

Dry Polymer & MgCO₃

Melt Blending
(e.g., Twin-Screw Extruder)

Compression/Injection Molding
of Test Specimens

Thermogravimetric Analysis (TGA)
(Thermal Stability)

Characterize

Limiting Oxygen Index (LOI)
(Flammability)

Test

Cone Calorimetry
(Combustion Behavior)

Test

UL 94 Vertical Burn Test
(Burning Characteristics)

Test

Analyze Data:
pHRR, THR, LOI, etc.

Conclusion on
Fire Retardant Efficacy

Click to download full resolution via product page

Caption: General workflow for evaluating MgCO₃ fire retardants.
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Protocol 1: Preparation of Polymer Composites by Melt
Blending
This protocol describes the incorporation of magnesium carbonate into a thermoplastic matrix

using a twin-screw extruder.

Materials and Equipment:

Thermoplastic polymer (e.g., Polypropylene, EVA)

Magnesium carbonate (powder form, various grades available)

Twin-screw extruder

Pelletizer

Drying oven

Compression or injection molding machine

Procedure:

Drying: Dry the polymer pellets and magnesium carbonate powder in a vacuum oven for at

least 4 hours at 80°C to remove any residual moisture.

Premixing: Physically pre-mix the dried polymer pellets and magnesium carbonate powder

at the desired weight ratio (e.g., 70:30 polymer:MgCO₃).

Extrusion:

Set the temperature profile of the twin-screw extruder appropriate for the selected polymer

(e.g., for polypropylene, temperatures may range from 180°C to 210°C from hopper to

die).

Feed the pre-mixed material into the extruder hopper at a constant rate.

The melt-blended extrudate is passed through a water bath for cooling.
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Pelletization: The cooled strand is fed into a pelletizer to produce composite pellets.

Specimen Molding:

Dry the composite pellets again as in Step 1.

Using a compression or injection molder, prepare standardized test specimens as required

for subsequent analyses (e.g., 100x100x3 mm³ plaques for cone calorimetry).[14]

Protocol 2: Evaluation of Combustion Behavior using
Cone Calorimetry
This protocol follows the principles of ASTM E1354 / ISO 5660-1 to measure heat release rate

and other combustion properties.[14]

Materials and Equipment:

Cone Calorimeter

Conditioned test specimens (100x100x3 mm³)

Specimen holder

Calibration burner (methane) and heat flux gauge

Procedure:

Calibration:

Calibrate the gas analyzers (O₂, CO, CO₂) to ensure the oxygen level reads 20.95% for

ambient air.[15]

Calibrate the load cell (mass measurement).

Set the conical heater to provide the desired incident heat flux on the specimen surface

(e.g., 35 kW/m² or 50 kW/m²).[14] Verify with a heat flux gauge.
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Sample Preparation: Wrap the specimen in aluminum foil, leaving the top surface exposed,

and place it in the specimen holder.

Testing:

Place the specimen on the load cell under the conical heater.

Start data acquisition. The test begins when the specimen is exposed to the heat flux.

An electric spark igniter is positioned above the sample to ignite the pyrolysis gases.

The test continues until flaming ceases or for a predetermined duration.

Data Collection: Continuously record mass loss, oxygen consumption, CO/CO₂ production,

and smoke obscuration.[14]

Data Analysis: From the collected data, calculate key parameters including:

Time to Ignition (TTI)

Heat Release Rate (HRR) and Peak Heat Release Rate (pHRR)

Total Heat Released (THR)

Effective Heat of Combustion (EHC)

Smoke Production Rate (SPR)

Protocol 3: Determination of Limiting Oxygen Index
(LOI)
This protocol is based on ASTM D2863 to determine the minimum oxygen concentration

required to support flaming combustion.

Materials and Equipment:

LOI apparatus with a heat-resistant glass column
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Specimen holder

Oxygen and Nitrogen gas cylinders with flow controllers

Ignition source (e.g., propane torch)

Procedure:

Specimen Preparation: Prepare vertically oriented bar specimens (dimensions as per the

standard).

Setup: Place the specimen vertically in the holder inside the glass column.

Atmosphere Control: Introduce a mixture of oxygen and nitrogen into the column at a

controlled flow rate. Start with an oxygen concentration expected to support combustion.

Ignition: Apply the ignition flame to the top of the specimen until it ignites. Remove the flame.

Observation: Observe the burning behavior. The test is considered positive if combustion

continues for a specified time or consumes a specified length of the specimen.

Iteration:

If the specimen burns, decrease the oxygen concentration in the next trial.

If the specimen extinguishes, increase the oxygen concentration.

Determination: The LOI is the minimum oxygen concentration, expressed as a volume

percentage, at which the material supports combustion under the specified test conditions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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